Cas no 25465-65-0 ((-)-Isopinocampheol)
(-)-Isopinocampheol structure
Product Name:(-)-Isopinocampheol
CAS No:25465-65-0
MF:C10H18O
MW:154.249323368073
CID:52734
PubChem ID:24852964
Update Time:2025-04-18
(-)-Isopinocampheol Chemical and Physical Properties
Names and Identifiers
-
- (-)-Isopinocampheol
- (1R,2R,3R,5S)-3-Pinanol
- (1R,2R,3R,5S)-(-)-Isopinocampheol
- (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptan-3-ol
- (?)-Isopinocampheol
- 3-PINANOL
- Einecs 247-011-9
- gcsumofenantiomers
- (1s,2s,3r,5r)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol
- WM6WR6B462
- (-)-Neoisopinocampheol
- Bicyclo[3.1.1]heptan-3-ol, 2,6,6-trimethyl-, (1R,2R,3S,5S)-rel-
- 25465-65-0
- 35998-01-7
- EINECS 252-828-9
- Neoisopinocampheol, (-)-
- (1S-(1alpha,2beta,3beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-ol
- CS-0205428
- (-)-Pinan-3-ol
- Bicyclo[3.1.1]heptan-3-ol, 2,6,6-trimethyl-, (1S,2S,3R,5R)-
- Pinan-3-ol, (-)-
- SCHEMBL2896983
- REPVLJRCJUVQFA-UYXSQOIJSA-N
-
- MDL: MFCD00064146
- Inchi: 1S/C10H18O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-9,11H,4-5H2,1-3H3/t6-,7+,8-,9+/m0/s1
- InChI Key: REPVLJRCJUVQFA-UYXSQOIJSA-N
- SMILES: O[C@@H]1C[C@H]2C[C@@H]([C@@H]1C)C2(C)C
Computed Properties
- Exact Mass: 154.13600
- Monoisotopic Mass: 154.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Not available
- Density: 0.8389 (rough estimate)
- Melting Point: 51-53 °C (lit.)
- Boiling Point: 219 °C(lit.)
- Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
- Refractive Index: 1.4710 (estimate)
- PSA: 20.23000
- LogP: 2.04940
- Solubility: Not available
- Specific Rotation: -34 º (c=20, EtOH)
- Optical Activity: [α]22/D −34°, c = 20 in ethanol
(-)-Isopinocampheol Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: S22: do not breathe dust. S24/25: prevent skin and eye contact.
- Safety Instruction: S22-S24/25
- Safety Term:S22;S24/25
(-)-Isopinocampheol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 221902-25G |
(-)-Isopinocampheol |
25465-65-0 | 25g |
¥2391.79 | 2023-12-09 | ||
| Key Organics Ltd | AS-0229-5G |
(1R,2R,3R,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol |
25465-65-0 | >95% | 5g |
£215.00 | 2025-02-08 | |
| A2B Chem LLC | AF28042-25g |
Bicyclo[3.1.1]heptan-3-ol, 2,6,6-trimethyl-, (1R,2R,3S,5S)-rel- |
25465-65-0 | 98% | 25g |
$417.00 | 2024-04-20 | |
| Ambeed | A1464852-25g |
rel-(1R,2R,3S,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptan-3-ol |
25465-65-0 | 98+% | 25g |
$341.0 | 2024-04-20 |
(-)-Isopinocampheol Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
- Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum
25465-65-0 ((-)-Isopinocampheol) Related Products
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